Cas no 724707-53-3 (Renieramycin Q)

• Product Name: Renieramycin Q
• CAS No: 724707-53-3
• Molecular Formula: C₃₁H₃₃N₃O₉
• Molecular Weight: 591.60842871666
• CID: 6696556

Renieramycin Q Properties

Names and Identifiers

• (-)-Renieramycin Q

• InChIKey： TXQHLRYOWKLEFP-UHFFFAOYSA-N
• Inchi： 1S/C31H33N3O9/c1-8-12(2)31(40)43-11-18-19-15(24(35)13(3)29(41-6)27(19)38)9-16-22-20-21(25(36)14(4)30(42-7)28(20)39)26(37)23(33(22)5)17(10-32)34(16)18/h8,16-18,22-23,36,39H,9,11H2,1-7H3
• SMILES： OC1C2=C(C(C3C(C#N)N4C(COC(C(C)=CC)=O)C5=C(CC4C2N3C)C(=O)C(C)=C(OC)C5=O)=O)C(O)=C(C)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• XLogP3: 0.0200000000000008

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines